1-(4-chloro-3-nitrobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine hydrochloride

• IUPAC Name: (4-chloro-3-nitrophenyl)-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]methanone;hydrochloride
• InChI: InChI=1S/C20H20ClN3O3.ClH/c21-18-9-8-17(15-19(18)24(26)27)20(25)23-13-11-22(12-14-23)10-4-7-16-5-2-1-3-6-16;/h1-9,15H,10-14H2;1H/b7-4+
• InChI Key: YAHGZNOWIUBZPT-KQGICBIGSA-N
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)C(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-].Cl
• Isomeric SMILES: C1CN(CCN1C/C=C/C2=CC=CC=C2)C(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-].Cl
• Molecular Formula: C20H21Cl2N3O3
• Molecular Weight: 422.3 g/mol

Description

1-(4-chloro-3-nitrobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine hydrochloride, also known as CNB-001, is a novel compound that has been developed for its potential therapeutic applications in various neurological disorders. It is a small molecule that has shown promising results in preclinical studies for the treatment of Alzheimer's disease, traumatic brain injury, and stroke.

Mechanism of Action

The exact mechanism of action of 1-(4-chloro-3-nitrobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine hydrochloride is not fully understood, but it is believed to work through multiple pathways. It has been shown to reduce oxidative stress and inflammation, which are known to play a role in the development of neurological disorders. It also modulates the activity of various neurotransmitters, such as acetylcholine and glutamate, which are involved in cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are known to play a role in the development of neurological disorders. It also modulates the activity of various neurotransmitters, such as acetylcholine and glutamate, which are involved in cognitive function and memory. Additionally, it has been shown to increase cerebral blood flow, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-chloro-3-nitrobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine hydrochloride in lab experiments is its neuroprotective effects, which make it a promising candidate for the treatment of various neurological disorders. Additionally, it has been shown to improve cognitive function and memory, which may be useful in studying the mechanisms underlying these processes. However, one of the limitations of using this compound in lab experiments is that its exact mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research on 1-(4-chloro-3-nitrobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine hydrochloride. One area of focus could be the development of more efficient synthesis methods to produce larger quantities of the compound. Additionally, further preclinical studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various neurological disorders. Clinical trials are also needed to test the safety and efficacy of this compound in humans. Finally, research could focus on identifying potential drug interactions with this compound and developing strategies to minimize any potential adverse effects.

Synthesis Methods

The synthesis of 1-(4-chloro-3-nitrobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine hydrochloride involves a multi-step process that includes the reaction of 4-chloro-3-nitrobenzoic acid with thionyl chloride, followed by the reaction with piperazine and then with cinnamaldehyde. The final product is obtained by treating the intermediate with hydrochloric acid.

Scientific Research Applications

1-(4-chloro-3-nitrobenzoyl)-4-(3-phenyl-2-propen-1-yl)piperazine hydrochloride has been extensively studied for its potential therapeutic applications in various neurological disorders. In preclinical studies, it has shown neuroprotective effects in animal models of Alzheimer's disease, traumatic brain injury, and stroke. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.